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SNIPER(ABL)-033 Profile

SNIPER(ABL)-033 is a heterobifunctional molecule classified as a PROTAC (PROteolysis TArgeting

Chimera) or more specifically, a SNIPER (Specific and Nongenetic IAP-dependent Protein Eraser). Its

designed purpose is to induce the degradation of the BCR-ABL oncoprotein, a key driver in Chronic

Myelogenous Leukemia (CML) [1].

The table below summarizes its core characteristics based on the search results:

Attribute Description

Mechanism of Action Recruits BCR-ABL to E3 ubiquitin ligases (cIAP1/2, XIAP), prompting its

ubiquitination and degradation by the proteasome [2] [1].

Target BCR-ABL fusion protein (oncogenic driver in CML) [3].

DC₅₀ (Degradation
Concentration)

0.3 μM in cellular assays [3].

Molecular Composition Composed of an ABL inhibitor (HG-7-85-01) linked to an IAP ligand
(LCL161 derivative) [3].

Primary Application Research tool for targeted protein degradation studies [3].
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Experimental Context and a Key Alternative

The foundational study for this class of degraders explored molecules that bind to an allosteric site on BCR-

ABL, a different location than traditional ATP-competitive inhibitors [2]. In this study, a compound called

SNIPER(ABL)-062 demonstrated superior performance.

The table below compares SNIPER(ABL)-033 with SNIPER(ABL)-062 based on the available data:

Feature SNIPER(ABL)-033 SNIPER(ABL)-062 (from research literature)

Reported DC₅₀ 0.3 μM [3] Potent degradation observed from 30 nM,

maximum at 100-300 nM [2].

Binding Affinity
(ABL1 IC₅₀)

Information not available in

search results

360 nM [2].

IAP Binding
Affinity

Information not available in

search results

Retained strong binding to cIAP1 (IC₅₀ 86 nM)

and XIAP (IC₅₀ 120 nM) [2].

Key Evidence Data from commercial

supplier [3]

Peer-reviewed publication; degradation shown to

be proteasome-dependent and require E3 ligase
binding [2].

Availability Available for purchase as a
research chemical [3] [1]

Primarily a research compound referenced in
scientific literature [2].

Molecular Mechanism of SNIPERs

The following diagram illustrates the mechanism by which SNIPER(ABL)-033 induces the degradation of

the BCR-ABL protein.
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The mechanism involves several key steps [2] [1] [4]:

The warhead moiety of SNIPER(ABL)-033 binds to the BCR-ABL protein (Protein of Interest, POI).
The anchor moiety simultaneously binds to an E3 Ubiquitin Ligase (in this case, an IAP family

member).
This forced proximity leads to the transfer of ubiquitin chains onto the BCR-ABL protein.

The polyubiquitinated BCR-ABL is recognized and degraded by the proteasome.
The SNIPER molecule is recycled to catalyze another round of degradation.

Reliability Assessment & Research Considerations

Mechanistic Validation: The core mechanism is scientifically sound and supported by peer-reviewed
research on the SNIPER platform, including studies on similar BCR-ABL degraders [2].

Comparative Performance: Based on the available data, SNIPER(ABL)-062 appears to be a more
potent degrader in cellular models than SNIPER(ABL)-033 [2]. Your project goals will determine if the

higher potency of SNIPER(ABL)-062 is necessary.
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Critical Information Gaps: The search results lack independent validation, data on selectivity,

cytotoxicity, and effects in primary cell lines or in vivo models for SNIPER(ABL)-033. This information
is crucial for a full reliability assessment.

Suggestions for Further Investigation

To make a fully informed decision, you could:

Consult Full Text Publications: Deepen your analysis by reading the foundational papers, such as
the one on allosteric SNIPERs [2].

Search Broader Literature: Look for publications that cite the key paper on SNIPER(ABL)-062, as
they may contain direct comparisons or later-generation compounds.

Evaluate Newer Technologies: The field of targeted protein degradation is advancing rapidly.
Investigate whether newer PROTACs against BCR-ABL with potentially improved profiles have been

developed since these studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. SNIPER - BOC Sciences [bocsci.com]

2. Targeting the Allosteric Site of Oncoprotein BCR-ABL as an ... [pmc.ncbi.nlm.nih.gov]

3. SNIPER(ABL)-033 | PROTAC BCR-ABL Degrader | MedChemExpress [medchemexpress.com]

4. Current strategies for the design of PROTAC linkers [explorationpub.com]

To cite this document: Smolecule. [Sniper(abl)-033 reliability assessment]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b12904727#sniper-abl-033-reliability-

assessment]

Disclaimer & Data Validity:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s12904727?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5641955/
https://www.smolecule.com/products/s12904727?utm_src=pdf-custom-synthesis
https://www.bocsci.com/products/sniper-3006.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5641955/
https://www.medchemexpress.com/sniper-abl-033.html
https://www.explorationpub.com/Journals/etat/Article/100218
https://www.smolecule.com/products/b12904727#sniper-abl-033-reliability-assessment
https://www.smolecule.com/products/b12904727#sniper-abl-033-reliability-assessment
https://www.smolecule.com/products/b12904727#sniper-abl-033-reliability-assessment
https://www.smolecule.com/products/s12904727?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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